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Compound of Interest

Compound Name: FAD-Na2;FAD sodium salt

Cat. No.: B15286175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biochemical properties,
experimental applications, and metabolic significance of Flavin Adenine Dinucleotide Disodium
Salt (FAD-Na2), a crucial redox cofactor in numerous metabolic pathways.

Core Properties of FAD-Na2

FAD-Naz2 is the disodium salt of Flavin Adenine Dinucleotide (FAD), a flavin dinucleotide
synthesized from the transfer of an AMP moiety from ATP to riboflavin 5'-monophosphate.[1] It
functions as a prosthetic group in various flavoproteins, facilitating electron transfer in
oxidation-reduction reactions essential for cellular metabolism.

Quantitative Data Summary

The following table summarizes the key quantitative properties of FAD-Naz2.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15286175?utm_src=pdf-interest
https://www.expii.com/t/electron-transport-chain-summary-diagrams-10139
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Chemical Formula C27H31N9Na2015P2 [21[31[41[5]
_ 829.51 g/mol (anhydrous
Molecular Weight ) [3114]
basis)
Exact Mass 829.12102388 Da [2][5]

Yellow to orange-brown
Appearance

powder
Solubility in Water 50 mg/mL
Storage Temperature -20°C

Role in Cellular Metabolism

FAD is a critical electron carrier in cellular respiration, accepting electrons and protons to form
its reduced state, FADH2. This process is central to the electron transport chain and beta-
oxidation of fatty acids, ultimately leading to the production of ATP.

FAD in the Electron Transport Chain

The electron transport chain (ETC) is the final stage of aerobic respiration, where the majority
of ATP is generated. FADH2, produced during the citric acid cycle, donates its electrons to
Complex Il (succinate dehydrogenase) of the ETC. These electrons are then passed along a
series of protein complexes, driving the pumping of protons across the inner mitochondrial
membrane and creating a proton gradient that powers ATP synthase.
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Caption: Role of FAD in the Electron Transport Chain.
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FAD in Beta-Oxidation of Fatty Acids

Beta-oxidation is the metabolic process involving the breakdown of fatty acids to produce
acetyl-CoA, NADH, and FADHZ2. In the first step of each cycle of beta-oxidation, FAD acts as
an oxidizing agent, accepting two electrons and two protons from the fatty acyl-CoA to form a
trans-AZ-enoyl-CoA and FADH2. This FADH2 then enters the electron transport chain to

contribute to ATP synthesis.
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Caption: Role of FAD in Beta-Oxidation of Fatty Acids.
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Experimental Protocols

FAD-Naz2 is a critical reagent in various biochemical assays, particularly for enzymes where it
acts as a cofactor. Below are detailed methodologies for two key enzyme assays.

Succinate Dehydrogenase (Complex Il) Activity Assay

This assay measures the activity of succinate dehydrogenase by monitoring the reduction of an
artificial electron acceptor, which is dependent on the FAD-catalyzed oxidation of succinate to
fumarate.

Materials:

e FAD-Naz2 solution (1 mM)

e Sodium succinate solution (0.2 M)

o Potassium phosphate buffer (0.1 M, pH 7.4)

e 2,6-Dichlorophenolindophenol (DCPIP) solution (1 mM)
e Phenazine methosulfate (PMS) solution (10 mM)

e Mitochondrial or tissue homogenate sample

e Spectrophotometer

Procedure:

Prepare a reaction mixture containing 800 pL of potassium phosphate buffer, 100 pL of
sodium succinate, and 50 pL of DCPIP.

e Add 20 pL of the sample (mitochondrial preparation or tissue homogenate) to the reaction
mixture.

« Initiate the reaction by adding 10 pL of FAD-Naz2 solution and 20 pL of PMS solution.

e Immediately measure the decrease in absorbance at 600 nm for 5 minutes at 30°C. The rate
of DCPIP reduction is proportional to the succinate dehydrogenase activity.
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o-Ketoglutarate Dehydrogenase Activity Assay

This colorimetric assay measures the activity of the a-ketoglutarate dehydrogenase complex, of
which FAD is a key component of the E3 subunit (dihydrolipoyl dehydrogenase). The assay
follows the production of NADH, which reduces a tetrazolium salt to a colored formazan
product.

Materials:

e FAD-Naz2 solution (1 mM)

o 0-Ketoglutarate solution (50 mM)

e Coenzyme A (CoA) solution (10 mM)

e NAD+ solution (10 mM)

e Thiamine pyrophosphate (TPP) solution (1 mM)

o Assay buffer (e.g., 50 mM potassium phosphate, 1 mM MgCI2, pH 7.5)
e INT (2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazolium chloride) solution (2 mg/mL)
e Sample containing a-ketoglutarate dehydrogenase

e Spectrophotometer or plate reader

Procedure:

e Prepare a reaction mixture containing 50 pL of assay buffer, 10 pL of a-ketoglutarate, 10 pL
of CoA, 10 pL of NAD+, 5 pL of TPP, and 5 uL of FAD-Naz2.

e Add 10 pL of the sample to the reaction mixture.
e Initiate the reaction by adding 10 pL of INT solution.

e |ncubate at 37°C and measure the increase in absorbance at 492 nm over time. The rate of
formazan production is proportional to the a-ketoglutarate dehydrogenase activity.
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Generic Enzyme Assay Workflow

The following diagram illustrates a generalized workflow for an enzyme assay involving FAD-
Na2 as a cofactor.
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Caption: Generalized workflow for an enzyme assay using FAD-Naz2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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